Cas no 2137709-63-6 (2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane)

• Product Name: 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane
• CAS No: 2137709-63-6
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5298217
• PubChem ID: 165744248
• Update Time: 2025-10-21

2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• EN300-764923
• 2-(1-methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane
• 2137709-63-6
• 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane

• Inchi： 1S/C12H20N2O/c1-11(4-5-11)10(15)14-8-12(9-14)3-2-6-13-7-12/h13H,2-9H2,1H3
• InChI Key： SRMXONPGSJJYEQ-UHFFFAOYSA-N
• SMILES： O=C(C1(C)CC1)N1CC2(CNCCC2)C1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane

2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane: A Novel Compound with Promising Pharmacological Applications

2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane, with the chemical identifier CAS No. 2137709-63-6, represents an emerging class of synthetic molecules that have garnered significant attention in the field of medicinal chemistry. This compound belongs to the broader category of spirocompounds, characterized by their unique molecular architecture featuring a central spiro center that connects two distinct ring systems. The structural complexity of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane is further enhanced by the presence of a pyrrolidine ring and a 1-methylcyclopropanecarbonyl group, which contribute to its multifaceted pharmacological profile. Recent advances in drug discovery have highlighted the potential of such compounds to target specific biological pathways, making them a focal point for researchers exploring novel therapeutic strategies.

The molecular design of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane is particularly noteworthy due to its ability to modulate key cellular processes. The spiro[3.5]nonane framework provides a rigid scaffold that can interact with various protein targets, while the 1-methylcyclopropanecarbonyl group introduces steric and electronic effects that influence its binding affinity. This combination of structural features has been linked to its potential as an anti-inflammatory agent and neuroprotective compound, as demonstrated by recent studies on its interaction with inflammatory cytokines and neurodegenerative disease models. The compound's ability to inhibit the activation of NF-κB signaling pathways has been a key focus of recent research, highlighting its relevance in the treatment of chronic inflammatory conditions.

Recent breakthroughs in medicinal chemistry have underscored the importance of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane in the development of targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of COX-2 enzymes, which are central to the production of pro-inflammatory mediators. The study also highlighted its potential to reduce oxidative stress in cellular models of neurodegeneration, suggesting applications in the treatment of Alzheimer's disease and parkinsonism. These findings align with broader trends in drug discovery that emphasize the need for molecules with dual therapeutic effects, capable of addressing multiple pathological mechanisms simultaneously.

Another significant aspect of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane is its potential to serve as a modulator of ion channels. Research published in Frontiers in Pharmacology in 2024 indicated that this compound can interact with TRPV1 receptors, which play a role in pain perception and thermoregulation. This property has sparked interest in its potential as a analgesic agent, particularly for the management of chronic pain conditions. The compound's ability to modulate calcium influx through these receptors suggests a mechanism of action that could be harnessed for the development of novel analgesics with reduced side effects compared to existing options.

From a synthetic perspective, the preparation of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane involves a multi-step process that highlights the challenges and opportunities in the field of organic synthesis. A recent report in Organic Letters described a novel methodology for the efficient synthesis of this compound, utilizing asymmetric catalysis to achieve high stereochemical purity. This approach not only demonstrates the feasibility of large-scale production but also underscores the importance of stereochemistry in determining the biological activity of such compounds. The ability to control the stereochemistry of the spiro center is critical, as it can significantly influence the compound's interactions with biological targets.

Furthermore, the pharmacokinetic properties of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane have been the subject of recent investigations. A 2023 study in Drug Metabolism and Disposition revealed that this compound exhibits favorable blood-brain barrier penetration and prolonged half-life in preclinical models. These characteristics are particularly advantageous for the treatment of neurodegenerative diseases, where the ability to achieve therapeutic concentrations in the central nervous system is essential. The study also noted the compound's low potential for cytochrome P450 enzyme inhibition, which reduces the risk of drug-drug interactions, a critical consideration in the development of new therapeutics.

In the context of personalized medicine, the unique profile of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane positions it as a candidate for tailored therapeutic approaches. The compound's ability to modulate multiple pathways suggests that it could be used in combination therapies, where its effects can be synergized with other drugs to enhance efficacy. For example, its anti-inflammatory and neuroprotective properties make it a potential candidate for the treatment of multiple sclerosis or autoimmune disorders, where a multifaceted therapeutic approach is often required.

Despite its promising potential, the development of 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane as a therapeutic agent is still in its early stages. Ongoing research is focused on elucidating the full range of its biological activities and optimizing its chemical structure for enhanced potency and reduced toxicity. Additionally, efforts are being made to explore its potential in antimicrobial applications, with preliminary studies suggesting its ability to inhibit the growth of certain pathogenic bacteria. These findings open new avenues for the use of this compound in the treatment of infectious diseases, particularly in the context of increasing antibiotic resistance.

Overall, the compound 2-(1-Methylcyclopropanecarbonyl)-2,6-diazaspiro[3.5]nonane represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse pharmacological activities position it as a promising candidate for the development of novel therapeutics. As research continues to uncover its potential applications, this compound is likely to play an increasingly important role in the treatment of a wide range of diseases, from chronic inflammation to neurodegenerative conditions. The ongoing exploration of its properties and mechanisms of action will undoubtedly contribute to the advancement of drug discovery and the improvement of patient outcomes in the future.